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Compound of Interest

Compound Name: GLP-1R agonist 3

CAS No.: 2428640-18-8

Cat. No.: B15571690

Get Quote

This guide provides a comprehensive comparison of the on-target effects of the novel

Glucagon-Like Peptide-1 Receptor (GLP-1R) Agonist 3 against other leading GLP-1R agonists.

Designed for researchers, scientists, and drug development professionals, this document

outlines the key experimental data and protocols necessary for validating the efficacy and

potency of GLP-1R agonists.

GLP-1R Signaling Pathway
GLP-1 receptor agonists exert their effects by mimicking the endogenous incretin hormone

GLP-1.[1][2] Upon binding to the GLP-1 receptor, a G-protein coupled receptor, they initiate a

signaling cascade that leads to a variety of physiological responses.[3] Key downstream effects

include the stimulation of insulin secretion in a glucose-dependent manner, suppression of

glucagon release, delayed gastric emptying, and promotion of satiety, which collectively

contribute to improved glycemic control and weight loss.[1][2] The primary signaling pathway

involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP

(cAMP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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